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Compound of Interest

Compound Name: Trandolaprilat

Cat. No.: B10826244

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
trandolaprilat, a potent angiotensin-converting enzyme (ACE) inhibitor. Adherence to these
procedures is critical to ensure personnel safety, environmental protection, and regulatory
compliance. Trandolaprilat is the active diacid metabolite of the prodrug trandolapril.[1][2]

Immediate Safety and Handling Considerations

Before handling trandolaprilat, it is imperative to consult the Safety Data Sheet (SDS). Key
safety information includes:

e Hazards: Trandolaprilat is harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[3] It may also cause damage to organs through prolonged or repeated
exposure and is suspected of damaging fertility or the unborn child.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including lab
coats, safety goggles, and gloves, to prevent skin and eye contact.[4]

o Accidental Release: In case of a spill, avoid dust formation.[5] Collect the spillage and place
it in a suitable, closed container for disposal. Prevent the product from entering drains.

Step-by-Step Disposal Protocol
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Trandolaprilat is not classified as a hazardous waste under the Resource Conservation and
Recovery Act (RCRA). However, due to its high aquatic toxicity, it must not be disposed of
down the sanitary sewer.[3] The recommended procedure for laboratory-generated
trandolaprilat waste is as follows:

e Segregation:

o Isolate all trandolaprilat waste, including pure compound, contaminated labware (e.g.,
vials, pipette tips), and solutions.

o This waste stream should be categorized as non-RCRA pharmaceutical waste.[6][7]

o Use a dedicated, clearly labeled, and sealed waste container. A common practice is to use
a white container with a blue lid for non-RCRA pharmaceutical waste.[6]

e Waste Labeling:

o Label the waste container clearly with "Non-Hazardous Pharmaceutical Waste for
Incineration" and "Trandolaprilat.”

o Include the name of the generating laboratory and the date.
e Storage:

o Store the sealed waste container in a secure, designated area away from general
laboratory traffic and incompatible materials.

e Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste contractor.

o The designated disposal method for non-RCRA pharmaceutical waste is incineration at an
approved waste disposal plant to ensure complete destruction and prevent environmental
release.[3][6][8]

o Do not dispose of trandolaprilat in regular trash or flush it down the drain.[3]
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Chemical and Physical Properties

A summary of key quantitative data for trandolaprilat is provided in the table below for easy

reference.
Property Value Source
Molecular Formula C22H30N20s5 [2][3]
Molecular Weight 402.49 g/mol [3]
CAS Number 87679-71-8 [3]
Appearance Pale Yellow Solid
Oral LD50 (Trandolapril - 4875 mg/kg (male mice), 3990
prodrug) mg/kg (female mice) 4

Experimental Protocols Cited

The information presented in this document is based on established guidelines for the disposal
of pharmaceutical waste and data from safety data sheets. No experimental protocols are
directly cited for the disposal procedure itself, as it is a standardized safety practice. The
degradation of trandolapril has been studied under various stress conditions (acid, base, and
oxidative), indicating that the compound is susceptible to chemical breakdown.[9][10]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of trandolaprilat in a laboratory setting.
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Trandolaprilat Disposal Decision Pathway
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Caption: Logical workflow for trandolaprilat disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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